Cas no 42088-93-7 (1-(2-Phenylphenyl)ethan-1-amine)

• Product Name: 1-(2-Phenylphenyl)ethan-1-amine
• CAS No: 42088-93-7
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 5053833
• Update Time: 2025-05-25

1-(2-Phenylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylphenyl)ethan-1-amine
• 1-(2-phenylphenyl)ethanamine
• 1-{[1,1'-biphenyl]-2-yl}ethan-1-amine
• Z1219738988
• 1-(2-Phenylphenyl)ethan-1-amine

• Inchi： 1S/C14H15N/c1-11(15)13-9-5-6-10-14(13)12-7-3-2-4-8-12/h2-11H,15H2,1H3
• InChI Key： WPRJUUUGBBRPCJ-UHFFFAOYSA-N
• SMILES： NC(C)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 2.8
• Topological Polar Surface Area: 26

1-(2-Phenylphenyl)ethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2-Phenylphenyl)ethan-1-amine

Comprehensive Overview of 1-(2-Phenylphenyl)ethan-1-amine (CAS No. 42088-93-7): Properties, Applications, and Industry Insights

1-(2-Phenylphenyl)ethan-1-amine (CAS No. 42088-93-7), also referred to as 1-(2-biphenylyl)ethylamine, is a versatile organic compound with a biphenyl backbone and an amine functional group. This structure grants it unique physicochemical properties, making it valuable in pharmaceutical intermediates, material science, and specialty chemical synthesis. Researchers and manufacturers increasingly focus on high-purity amine derivatives like this compound due to their role in developing advanced drug candidates and functional materials.

The compound’s molecular formula C14H15N and molecular weight of 197.28 g/mol highlight its moderate lipophilicity, which is critical for bioavailability in drug design. Its biphenyl-ethylamine scaffold is structurally similar to motifs found in neurologically active compounds, sparking interest in medicinal chemistry. Recent studies explore its potential as a building block for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, aligning with trends in targeted cancer therapies and central nervous system (CNS) drug discovery.

In material science, CAS No. 42088-93-7 serves as a precursor for liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The biphenyl moiety enhances thermal stability and electron mobility, addressing industry demands for energy-efficient optoelectronic devices. With the global OLED market projected to grow at 15% CAGR (2023–2030), this compound’s relevance in flexible electronics and wearable technology is undeniable.

Synthetic routes to 1-(2-Phenylphenyl)ethan-1-amine often involve Pd-catalyzed cross-coupling or reductive amination of biphenyl ketones. Innovations in green chemistry have spurred interest in catalyst recycling and solvent-free protocols, reducing environmental impact. Analytical techniques like HPLC-MS and NMR spectroscopy ensure quality control, particularly for GMP-grade batches used in pharmaceuticals.

Regulatory compliance is streamlined as the compound is not classified under restricted substance lists. However, users must adhere to REACH and FDA guidelines for handling amines. FAQs from researchers often center on scalability of synthesis, storage conditions (e.g., nitrogen atmosphere), and derivatization strategies—topics reflecting its industrial utility.

Emerging applications include covalent organic frameworks (COFs) for gas storage and chiral resolution agents in asymmetric synthesis. Its compatibility with continuous flow chemistry also positions it as a candidate for Industry 4.0 automation. As sustainable chemistry gains traction, bio-based production routes for such amines are under investigation, leveraging enzymatic cascades or metabolic engineering.

In summary, 1-(2-Phenylphenyl)ethan-1-amine (CAS No. 42088-93-7) bridges multiple disciplines, from precision medicine to smart materials. Its adaptability to cutting-edge technologies and alignment with circular economy principles ensure enduring relevance in scientific and industrial landscapes.